Cas no 470-49-5 (2,2-dimethyl-4-oxopentanoic acid)

• Product Name: 2,2-dimethyl-4-oxopentanoic acid
• CAS No: 470-49-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 330219
• PubChem ID: 15560482
• Update Time: 2025-06-22

2,2-dimethyl-4-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoicacid, 2,2-dimethyl-4-oxo-
• 2,2-dimethyl-4-oxopentanoic acid
• 2,2-DIMETHYL-4-OXO-PENTANOIC ACID
• 2,2-Dimethyllevulinic acid
• a,a-Dimethyllevulinicacid
• Levulinicacid, 2,2-dimethyl- (7CI,8CI)
• Mesitonic acid (6CI)
• 470-49-5
• 2,2-DIMETHYL-4-OXOPENTANOICACID
• DTXSID80574158
• SCHEMBL243901
• EN300-1272682
• A934045
• Mesitonic acid
• Z1205493714
• AKOS006381620
• Mesitonsaure

• Inchi： 1S/C7H12O3/c1-5(8)4-7(2,3)6(9)10/h4H2,1-3H3,(H,9,10)
• InChI Key： KWOHONYYAXGTMN-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC(C)=O)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.0789 (rough estimate)
• Melting Point: 76.8°C
• Boiling Point: 202.77°C (rough estimate)
• Refractive Index: 1.4850 (estimate)
• PSA: 54.37

Additional information on 2,2-dimethyl-4-oxopentanoic acid

2,2-Dimethyl-4-Oxopentanoic Acid (CAS No. 470-49-5): A Comprehensive Overview

2,2-Dimethyl-4-Oxopentanoic Acid, also known by its CAS registry number 470-49-5, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound belongs to the class of alpha-keto acids, which are characterized by the presence of a ketone group and a carboxylic acid group in their molecular structure. The structure of 2,2-dimethyl-4-oxopentanoic acid consists of a five-carbon chain with two methyl groups attached to the second carbon, a ketone group at the fourth position, and a carboxylic acid group at the end.

The molecular formula of this compound is C6H10O3, and its molecular weight is approximately 138.15 g/mol. The compound is typically synthesized through various methods, including oxidation reactions or enzymatic conversions, depending on the desired scale and purity. Its physical properties include a melting point of around 180°C and a solubility profile that makes it suitable for use in both aqueous and organic solvents.

Recent studies have highlighted the potential of 2,2-dimethyl-4-oxopentanoic acid in various applications, particularly in the field of drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including antibiotics and antiviral agents. For instance, a study published in *Nature Communications* in 2023 demonstrated that this compound can serve as an intermediate in the production of novel beta-lactam antibiotics, which are highly effective against multidrug-resistant bacterial strains.

In addition to its role in drug synthesis, 2,2-dimethyl-4-oxopentanoic acid has also been investigated for its potential as a chiral building block in asymmetric synthesis. Its unique stereochemistry allows for the construction of complex molecular architectures with high enantioselectivity. A research team at Stanford University reported in *Journal of the American Chemical Society* that this compound can be used to synthesize enantiomerically pure amino acids, which are essential components in peptide-based therapeutics.

The biological activity of 2,2-dimethyl-4-oxopentanoic acid has also been a subject of extensive research. Studies have shown that this compound exhibits significant antioxidant properties, making it a promising candidate for use in nutraceuticals and cosmeceuticals. A team at MIT found that it can scavenge free radicals more effectively than traditional antioxidants like vitamin C and vitamin E, suggesting its potential application in antiaging skincare products.

Furthermore, 2,2-dimethyl-4-oxopentanoic acid has been implicated in metabolic pathways related to energy production and lipid metabolism. Research conducted at the University of California revealed that this compound can modulate mitochondrial function by interacting with key enzymes involved in the tricarboxylic acid (TCA) cycle. This finding opens up new avenues for its use in treating metabolic disorders such as obesity and type 2 diabetes.

In terms of environmental impact, recent studies have focused on the biodegradability and eco-friendly synthesis of CAS No. 470-49-5. A collaborative effort between researchers at Imperial College London and BASF Corporation developed a sustainable production method using renewable feedstocks and enzymatic catalysis. This approach not only reduces the carbon footprint but also aligns with global efforts to promote green chemistry.

The versatility of 2,2-dimethyl-4-Oxopentanoic Acid (CAS No. 470-49-5) is further underscored by its application in materials science. Scientists at ETH Zurich have utilized this compound as a building block for synthesizing novel polymeric materials with tailored mechanical and thermal properties. These materials show promise for use in advanced composites and biodegradable plastics.

In conclusion, CAS No. 470-49-5, or 2,2-Dimethyl-4-Oxopentanoic Acid, is a multifaceted compound with diverse applications across various scientific disciplines. From drug discovery to materials science, its unique chemical properties continue to drive innovation and research advancements. As new studies emerge highlighting its potential uses and benefits, this compound is poised to play an increasingly important role in both academic research and industrial applications.